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Cat. No.: B12399316

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the spectroscopic data for 11-
Hydroxyhumantenine, a humantenine-type alkaloid isolated from Gelsemium elegans. The

information presented herein is essential for the identification, characterization, and further

development of this natural product for potential therapeutic applications. The guide

summarizes key spectroscopic data (NMR, MS, and IR), outlines the experimental protocols for

their acquisition, and provides visual representations of relevant experimental workflows.

Introduction to 11-Hydroxyhumantenine
11-Hydroxyhumantenine is a monoterpenoid indole alkaloid belonging to the humantenine

class. These alkaloids are characteristic constituents of plants of the genus Gelsemium, which

have a long history of use in traditional medicine. The structural elucidation of 11-
Hydroxyhumantenine and its analogs relies heavily on a combination of modern

spectroscopic techniques, including Nuclear Magnetic Resonance (NMR) spectroscopy, Mass

Spectrometry (MS), and Infrared (IR) spectroscopy. The structure of 11-hydroxyhumantenine
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was definitively established through X-ray crystallographic analysis and further supported by

comprehensive spectral analysis.

Spectroscopic Data
The following tables summarize the available quantitative spectroscopic data for 11-
Hydroxyhumantenine.

¹H NMR Spectroscopic Data
The ¹H NMR spectrum provides detailed information about the proton environment in the

molecule. The chemical shifts (δ) are reported in parts per million (ppm) relative to a standard

reference.

Proton Chemical Shift (δ, ppm)

H-9 7.18 (d, 7.5 Hz)

H-10 6.78 (t, 7.5 Hz)

H-12 6.70 (d, 7.5 Hz)

H-15 3.12 (m)

H-16 2.55 (m)

H-17α 4.10 (dd, 11.0, 4.5 Hz)

H-17β 3.95 (dd, 11.0, 2.0 Hz)

H-18 1.78 (d, 7.0 Hz)

H-19 5.50 (q, 7.0 Hz)

H-21α 2.95 (d, 12.5 Hz)

H-21β 2.65 (d, 12.5 Hz)

N-OCH₃ 3.95 (s)

Note: Data extracted from a publication by Lin et al. (1989). Some multiplicity and coupling

constant data were not fully legible and are represented as 'm' for multiplet where appropriate.
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¹³C NMR Spectroscopic Data
While specific ¹³C NMR data for 11-Hydroxyhumantenine is not readily available in the

searched literature, data for closely related humantenine-type alkaloids from Gelsemium

elegans provide expected chemical shift ranges for the carbon skeleton.

Carbon Type Expected Chemical Shift Range (δ, ppm)

C=O (Amide) 175 - 185

Aromatic C 110 - 160

Vinylic C 120 - 140

C-O 60 - 80

C-N 50 - 70

Aliphatic C 20 - 60

N-OCH₃ ~55

Mass Spectrometry (MS) Data
High-resolution mass spectrometry (HRMS) is critical for determining the elemental

composition of the molecule.

Ion m/z

[M]+ Data not available

Key Fragments Data not available

Note: Specific mass spectrometry data for 11-Hydroxyhumantenine is not detailed in the

available literature. However, for humantenine-type alkaloids, fragmentation patterns typically

involve the loss of the aromatic moiety.

Infrared (IR) Spectroscopy Data
The IR spectrum reveals the presence of key functional groups.
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Wavenumber (cm⁻¹) Assignment

~3400 (broad) O-H stretch (hydroxyl group)

~1710 C=O stretch (amide)

~1620 C=C stretch (aromatic)

Note: These are expected absorption frequencies based on the known structure of 11-
Hydroxyhumantenine and IR data from analogous compounds.

Experimental Protocols
The following sections describe the general methodologies employed for the isolation and

spectroscopic analysis of humantenine-type alkaloids from Gelsemium elegans, as inferred

from multiple studies on compounds from this plant.

Isolation of 11-Hydroxyhumantenine
The isolation of 11-Hydroxyhumantenine typically follows a multi-step extraction and

chromatographic purification process.

Caption: General workflow for the isolation of 11-Hydroxyhumantenine.

Spectroscopic Analysis
NMR spectra are typically recorded on high-field spectrometers (e.g., 400 MHz or higher).
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Caption: Workflow for NMR spectroscopic analysis.
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Mass spectra are acquired using techniques such as Electrospray Ionization (ESI) or Fast Atom

Bombardment (FAB) coupled with a high-resolution mass analyzer.

Sample Introduction
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Mass Analysis
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Analyze Fragmentation Pattern

Click to download full resolution via product page

Caption: Workflow for Mass Spectrometric analysis.

IR spectra are typically recorded using a Fourier Transform Infrared (FTIR) spectrometer.
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Caption: Workflow for Infrared spectroscopic analysis.

Signaling Pathways and Logical Relationships
Currently, there is limited information in the public domain regarding the specific signaling

pathways modulated by 11-Hydroxyhumantenine. Research into the biological activity of

alkaloids from Gelsemium elegans is ongoing, with studies exploring their potential as

analgesic, anti-inflammatory, and cytotoxic agents. The logical relationship for future research

would involve screening 11-Hydroxyhumantenine against various cellular targets to elucidate

its mechanism of action.
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Caption: Logical workflow for future research on 11-Hydroxyhumantenine.

Conclusion
This guide provides a consolidated resource for the spectroscopic characterization of 11-
Hydroxyhumantenine. While complete datasets for all spectroscopic methods are not yet fully

available in the public literature, the provided ¹H NMR data and the outlined experimental

protocols offer a solid foundation for researchers in natural product chemistry and drug

discovery. Further investigation is warranted to fully elucidate the spectroscopic profile and

biological activity of this promising alkaloid.
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To cite this document: BenchChem. [Spectroscopic Profile of 11-Hydroxyhumantenine: An
In-depth Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12399316/docs#spectroscopic-profile-of-11-
hydroxyhumantenine-an-in-depth-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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